Cas no 53250-06-9 (4(1H)-Pyrimidinone, 5-(dimethylamino)-2,3-dihydro-2-thioxo- (9CI))

• Product name: 4(1H)-Pyrimidinone, 5-(dimethylamino)-2,3-dihydro-2-thioxo- (9CI)
• CAS No: 53250-06-9
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• CID: 938173
• PubChem ID: 45117335

4(1H)-Pyrimidinone, 5-(dimethylamino)-2,3-dihydro-2-thioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-(dimethylamino)-2,3-dihydro-2-thioxo- (9CI)
• DB-324706
• 53250-06-9
• 5-dimethylamino-2-thiouracil
• 4(1H)-PYRIMIDINONE, 5-(DIMETHYLAMINO)-2,3-DIHYDRO-2-THIOXO-
• 5-(Dimethylamino)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• Inchi： InChI=1S/C6H9N3OS/c1-9(2)4-3-7-6(11)8-5(4)10/h3H,1-2H3,(H2,7,8,10,11)
• InChI Key： ACVCYXILOKGQKI-UHFFFAOYSA-N
• SMILES： CN(C)C1=CNC(=S)NC1=O

Computed Properties

• Exact Mass: 171.04663309g/mol
• Monoisotopic Mass: 171.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.5Ų